Cas no 36140-19-9 (Chlorodicyclohexylbo\u200brane)

Chlorodicyclohexylborane is an organoboron compound commonly used as a reagent in organic synthesis, particularly in hydroboration and reduction reactions. Its key advantages include high selectivity and stability, making it suitable for controlled transformations of alkenes and alkynes. The cyclohexyl groups enhance steric bulk, improving regioselectivity in hydroboration processes. Additionally, its reactivity can be finely tuned for specific applications, such as the synthesis of chiral intermediates. The compound is typically handled under inert conditions due to its sensitivity to moisture and air. Its well-defined reactivity profile makes it a valuable tool in both academic and industrial research settings.
Chlorodicyclohexylbo\u200brane structure
36140-19-9 structure
Product Name:Chlorodicyclohexylbo\u200brane
CAS No:36140-19-9
MF:C12H22BCl
MW:212.567082881927
MDL:MFCD00191906
CID:921058
PubChem ID:24865728
Update Time:2025-05-19

Chlorodicyclohexylbo\u200brane Chemical and Physical Properties

Names and Identifiers

    • chlorodicyclohexylborane
    • Dicyclohexylboryl chloride Dicyclohexylchloroborane
    • chloro(dicyclohexyl)borane
    • Dicyclohexylboryl chloride
    • Dicyclohexylchloroborane
    • Dicyclohexylboron chloride
    • DTXSID90403001
    • Dicyclohexyl-chloroborane
    • AKOS015915908
    • DB-243251
    • Chlorodicyclohexylborane, 98%
    • SCHEMBL476478
    • 36140-19-9
    • J-520027
    • DTXCID50353856
    • Chlorodicyclohexylbo\u200brane
    • MDL: MFCD00191906
    • Inchi: 1S/C12H22BCl/c14-13(11-7-3-1-4-8-11)12-9-5-2-6-10-12/h11-12H,1-10H2
    • InChI Key: PBBOKJIYEZCTEH-UHFFFAOYSA-N
    • SMILES: ClB(C1CCCCC1)C1CCCCC1

Computed Properties

  • Exact Mass: 212.15000
  • Monoisotopic Mass: 212.1503086g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.752 g/mL at 25 °C
  • Boiling Point: 68-69 °C
  • Flash Point: Fahrenheit: 10.4 ° f < br / > Celsius: -12 ° C < br / >
  • Solubility: Insuluble (2.8E-3 g/L) (25 ºC),
  • PSA: 0.00000
  • LogP: 4.88530
  • Color/Form: 1 M in hexanes

Chlorodicyclohexylbo\u200brane Security Information

Chlorodicyclohexylbo\u200brane Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Chlorodicyclohexylbo\u200brane Pricemore >>

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Additional information on Chlorodicyclohexylbo\u200brane

Comprehensive Overview of Chlorodicyclohexylborane (CAS No. 36140-19-9): Properties, Applications, and Industry Insights

Chlorodicyclohexylborane (CAS No. 36140-19-9) is a specialized organoboron compound widely recognized for its role in synthetic chemistry and material science. With the molecular formula C12H22BCl, this compound features a unique combination of a dicyclohexylborane backbone and a reactive chlorine substituent, making it valuable for selective reduction and cross-coupling reactions. Its stability under ambient conditions and solubility in common organic solvents like tetrahydrofuran (THF) and diethyl ether further enhance its utility in laboratory and industrial settings.

In recent years, the demand for boron-based reagents has surged due to their applications in pharmaceutical intermediates, agrochemicals, and advanced materials. Researchers frequently search for "Chlorodicyclohexylborane uses" or "CAS 36140-19-9 synthesis," reflecting growing interest in its catalytic properties. The compound’s ability to facilitate stereoselective transformations aligns with trends in green chemistry, where efficiency and atom economy are prioritized. For instance, it serves as a key reagent in the preparation of chiral alcohols and olefin derivatives, addressing needs in asymmetric synthesis.

From a structural perspective, the cyclohexyl groups in Chlorodicyclohexylborane provide steric bulk, which influences reactivity patterns in hydroboration reactions. This characteristic is particularly relevant for queries like "how to handle Chlorodicyclohexylborane" or "safety data for CAS 36140-19-9," emphasizing user concerns about practical handling. While the compound is not classified as hazardous under standard protocols, proper storage in inert atmospheres (e.g., argon or nitrogen) is recommended to maintain purity.

The compound’s relevance extends to polymeric materials and coating technologies, where boron-containing additives improve thermal stability. Searches for "boron in material science" or "organoboron compounds for coatings" highlight this niche. Additionally, its role in photocatalysis and energy storage systems has been explored, linking it to broader discussions on sustainable technology.

Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and gas chromatography-mass spectrometry (GC-MS) are typically employed to characterize Chlorodicyclohexylborane. These methods address common questions like "how to analyze CAS 36140-19-9" or "purity testing for Chlorodicyclohexylborane," underscoring the importance of quality control in research and production.

In summary, Chlorodicyclohexylborane (CAS No. 36140-19-9) exemplifies the versatility of organoboron chemistry, bridging academic research and industrial innovation. Its applications in fine chemicals, material engineering, and catalysis position it as a compound of enduring significance, driven by evolving scientific and technological demands.

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